Cas no 66353-71-7 (4-Methylamino-3-nitro-benzophenone)

• Product Name: 4-Methylamino-3-nitro-benzophenone
• CAS No: 66353-71-7
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 1709122
• PubChem ID: 96689
• Update Time: 2025-06-09

4-Methylamino-3-nitro-benzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(methylamino)-3-nitrophenyl]-phenylmethanone
• 4-benzoyl-N-methyl-2-nitroaniline
• 4-Benzoyl-2-nitro-N-methylanilin
• 4-(Methylamino)-3-nitrophenyl phenyl ketone
• AC1Q1YPB
• AR-1G3562
• 4-Methylamino-3-nitrobenzophenone
• 4-Methylamino-3-nitro-benzophenon
• AC1L3X06
• EINECS 266-327-8
• NSC86482
• CTK5C4358
• 4-methylamino-3-nitro-benzophenone
• [4-(Methylamino)-3-nitrophenyl](phenyl)methanone #
• NSC-86482
• DTXSID60216564
• NS00036019
• NSC 86482
• Methanone, [4-(methylamino)-3-nitrophenyl]phenyl-
• 66353-71-7
• F15977
• (4-(Methylamino)-3-nitrophenyl)(phenyl)methanone
• [4-(Methylamino)-3-nitrophenyl](phenyl)methanone
• SCHEMBL11269607
• 4-(Methylamino)-3-nitrophenyl]phenylmethanone; NSC 86482;
• 4-Methylamino-3-nitro-benzophenone

• Inchi： 1S/C14H12N2O3/c1-15-12-8-7-11(9-13(12)16(18)19)14(17)10-5-3-2-4-6-10/h2-9,15H,1H3
• InChI Key： FFJICZMWZQXOLC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 256.08500
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.92000
• LogP: 3.46370

Additional information on 4-Methylamino-3-nitro-benzophenone

Professional Introduction to 4-Methylamino-3-nitro-benzophenone (CAS No. 66353-71-7)

4-Methylamino-3-nitro-benzophenone, identified by its Chemical Abstracts Service (CAS) number 66353-71-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the benzophenone class, characterized by its aromatic structure and functional groups that contribute to its unique chemical properties. The presence of both a methylamino group and a nitro group on the benzophenone core imparts distinct reactivity and potential applications, making it a subject of extensive study in synthetic chemistry and drug development.

The structural motif of 4-Methylamino-3-nitro-benzophenone (CAS No. 66353-71-7) consists of a benzophenone backbone substituted with a nitro group at the 3-position and an amino group at the 4-position, with the amino group further substituted with a methyl group. This arrangement creates a molecule with both electron-withdrawing and electron-donating effects, which can influence its spectral properties, solubility, and reactivity. The nitro group, in particular, is known for its ability to participate in various chemical transformations, including reduction to an amine or diazotization reactions, while the methylamino group can serve as a nucleophile or participate in hydrogen bonding interactions.

In recent years, 4-Methylamino-3-nitro-benzophenone (CAS No. 66353-71-7) has been explored for its potential applications in pharmaceutical chemistry. Its structural features make it a valuable intermediate in the synthesis of more complex molecules, including pharmacologically active compounds. Researchers have been particularly interested in its role as a precursor for developing novel therapeutic agents targeting various biological pathways. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties, leveraging the inherent reactivity of the nitro and amino groups to modulate biological activity.

One of the most compelling aspects of 4-Methylamino-3-nitro-benzophenone (CAS No. 66353-71-7) is its utility in photochemical applications. The benzophenone core is well-known for its photosensitizing properties, and modifications such as those present in this compound can enhance or alter these effects. Recent studies have demonstrated its potential use in photodynamic therapy (PDT), where the compound can generate reactive oxygen species upon irradiation, leading to targeted cell destruction. This application is particularly relevant in oncology research, where precision treatment modalities are highly sought after.

The synthesis of 4-Methylamino-3-nitro-benzophenone (CAS No. 66353-71-7) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of pre-formed benzophenone derivatives followed by selective reduction and functionalization. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and energy consumption. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

From a computational chemistry perspective, 4-Methylamino-3-nitro-benzophenone (CAS No. 66353-71-7) has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of modified analogs with enhanced pharmacokinetic profiles. These computational approaches are increasingly integral to modern drug discovery pipelines, complementing experimental data and accelerating the development of novel therapeutics.

The pharmacological potential of 4-Methylamino-3-nitro-benzophenone (CAS No. 66353-71-7) extends beyond antimicrobial applications. Researchers have also explored its role in modulating neural activity, suggesting possible uses in treating neurological disorders such as epilepsy or neurodegenerative diseases. The ability of this compound to cross the blood-brain barrier has been a focus of interest, as it could facilitate direct action on central nervous system targets. Preclinical studies have begun to unravel these possibilities, paving the way for further investigation into its therapeutic efficacy.

In conclusion, 4-Methylamino-3-nitro-benzophenone (CAS No. 66353-71-7) represents a versatile compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from synthetic intermediates to photochemical agents and pharmacological candidates. As research continues to uncover new functionalities and therapeutic uses, this compound is poised to remain a key player in advancing medical science.